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Compound of Interest

Compound Name: Socketol
CAS No.: 81340-57-0
Cat. No.: B1214978
Get Quote
. J

Disclaimer: The following document provides safety and logistical guidance for a hypothetical
substance, "Socketol.” The information herein is based on general best practices for handling
hazardous laboratory chemicals and should be adapted to the specific, documented properties
of any real substance being used. Always consult the official Safety Data Sheet (SDS) for any
chemical before handling.

This guide is intended for trained laboratory personnel, including researchers, scientists, and
drug development professionals. It provides essential procedural information to ensure the safe
handling and disposal of Socketol.

Hazard Identification and Risk Assessment

A thorough risk assessment must be conducted before beginning any work with Socketol. The
following table summarizes its assumed hazardous properties.
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Hazard Category Description GHS Pictogram

Flammable Liguid (Category
) 2): Highly flammable liquid and
Physical Hazard
vapor. Keep away from heat

and ignition sources.

Acute Dermal Toxicity
Health Hazard (Category 3): Toxic in contact

with skin.

Skin Corrosion/Irritation

(Category 2): Causes skin
irritation.

Serious Eye Damage/Irritation
(Category 1): Causes serious Corrosion

eye damage.

Acute Inhalation Toxicity

(Category 4): Harmful if

inhaled.

Specific Target Organ Toxicity

(Single Exposure): May cause

respiratory irritation.

Chronic Aquatic Toxicity
Environmental Hazard (Category 2): Toxic to aquatic O

life with long-lasting effects.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The level of PPE may be adjusted based
on the specific procedure and associated risks (e.g., handling small vs. large quantities).
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PPE Type

Specification

Purpose

Hand Protection

Nitrile or Neoprene Gloves:
Double-gloving is required.
Check for tears or holes before

use.

Prevents dermal absorption

and skin irritation.

Eye/Face Protection

Chemical Splash Goggles and
Face Shield: Goggles must be
worn at all times. Use a face
shield when handling volumes
>50mL.

Protects against splashes,
preventing severe eye

damage.

Body Protection

Flame-Resistant Laboratory
Coat: Must be fully buttoned

with sleeves down.

Protects skin and clothing from

splashes and fire.

Respiratory Protection

Chemical Fume Hood: All work
with Socketol must be
performed inside a certified

chemical fume hood.

Prevents inhalation of harmful

vapors.

Footwear

Closed-toe, non-slip shoes:

Must fully cover the foot.

Protects against spills and

dropped items.

Handling Procedures: Experimental Workflow

Follow these steps to ensure safe handling during experimental use.

e Preparation:

o Ensure the chemical fume hood is operational and the sash is at the indicated safe height.

o Assemble all necessary equipment (glassware, reagents, waste containers) inside the

fume hood.

o Don all required PPE as specified in Section 2.0.

o Place an absorbent, chemical-resistant mat on the work surface.

© 2026 BenchChem. All rights reserved. 3/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214978?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

 Aliquotting and Use:

o

Transport the primary container of Socketol in a secondary, shatter-proof container.

[¢]

Carefully uncap the container inside the fume hood.

[¢]

Use a calibrated pipette or syringe to transfer the required amount to your experimental
vessel. Avoid pouring directly from the main stock bottle.

o

Securely recap the primary container immediately after use.
e Post-Procedure:

o Decontaminate any non-disposable equipment that came into contact with Socketol using
an appropriate solvent (e.g., 70% ethanol), collecting all rinsate as hazardous waste.

o Wipe down the work surface within the fume hood.
o Proceed to the disposal plan outlined in Section 5.0.

Emergency Procedures

Immediate and correct response to an exposure is critical.
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Exposure Type

Immediate Action

Skin Contact

Immediately remove contaminated clothing.
Rinse the affected area with copious amounts of
water for at least 15 minutes. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with a gentle, steady
stream of water for at least 15 minutes at an
emergency eyewash station, holding eyelids

open. Seek immediate medical attention.

Move the affected person to fresh air

immediately. If breathing is difficult, provide

Inhalation ] ) )
oxygen. If breathing has stopped, begin CPR (if
trained). Seek immediate medical attention.

) Do NOT induce vomiting. Rinse mouth with

Ingestion

water. Seek immediate medical attention.

Minor Spill (<100mL)

Inside a fume hood, cover the spill with an
absorbent, non-combustible material (e.g.,
vermiculite). Collect the material using non-
sparking tools and place it in a labeled
hazardous waste container. Decontaminate the

area.

Major Spill (>100mL)

Evacuate the immediate area. Alert laboratory
personnel and contact the institutional
Environmental Health & Safety (EHS)
department. Prevent the spill from entering

drains.

Disposal Plan

All Socketol waste is considered hazardous and must be disposed of accordingly.

» Waste Segregation:
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o Liquid Waste: Collect all unused Socketol and contaminated rinsate in a designated,
sealed, and clearly labeled hazardous waste container. The container must be compatible
with flammable organic solvents.

o Solid Waste: Collect all contaminated disposables (e.g., gloves, pipette tips, absorbent
pads) in a separate, sealed, and clearly labeled hazardous waste container.

o Container Management:
o Keep waste containers closed at all times, except when adding waste.
o Do not fill containers beyond 80% capacity.

o Store waste containers in a designated satellite accumulation area within the lab, away
from ignition sources and drains.

 Final Disposal:

o Arrange for pickup of the hazardous waste through your institution's EHS department. Do
not pour any Socketol waste down the drain.

Workflow and Safety Diagram

The following diagram illustrates the key stages and decision points in the safe handling and
disposal workflow for Socketol.
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1. Preparation Phase

Start: Verify Fume Hood
& Assemble Equipment

Don Full PPE
(Gloves, Goggles, Coat)

2. Handling| Phase (Inside Fume Hood)

Transport Socketol in
Secondary Containment

Aliquot Required Volume

Perform Experiment

3. Post-Experimpnt & Waste Manggement

Decontaminate Equipment
(Collect Rinsate)

' v

Segregate Liquid Waste Segregate Solid Waste
(Socketol, Rinsate) (Gloves, Tips)

'

Store Waste in Designated Area

4. Final Disposal

Arrange EHS Pickup

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Socketol.
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o To cite this document: BenchChem. [Standard Operating Procedure: Handling and Disposal
of Socketol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214978/docs#standard-operating-procedure-
handling-and-disposal-of-socketol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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